molecular formula C13H11BrN2 B15394503 1-(6-Bromopyridin-2-yl)indoline

1-(6-Bromopyridin-2-yl)indoline

Cat. No.: B15394503
M. Wt: 275.14 g/mol
InChI Key: LOPQAXCXGDAQOF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(6-Bromopyridin-2-yl)indoline is a heterocyclic compound featuring an indoline moiety fused to a 6-bromopyridin-2-yl group. This structure combines the aromaticity and electron-rich nature of indoline with the electrophilic bromine substituent on the pyridine ring, making it a versatile intermediate in medicinal chemistry and materials science.

Properties

Molecular Formula

C13H11BrN2

Molecular Weight

275.14 g/mol

IUPAC Name

1-(6-bromopyridin-2-yl)-2,3-dihydroindole

InChI

InChI=1S/C13H11BrN2/c14-12-6-3-7-13(15-12)16-9-8-10-4-1-2-5-11(10)16/h1-7H,8-9H2

InChI Key

LOPQAXCXGDAQOF-UHFFFAOYSA-N

Canonical SMILES

C1CN(C2=CC=CC=C21)C3=NC(=CC=C3)Br

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogs in Indoline Derivatives

  • Substituent Effects on Bioactivity: Cytotoxic Indoline Derivatives: Compounds such as 5-O-methylsulfonyl and 5-O-aminosulfonyl indoline derivatives (e.g., compounds 2 and 3 in ) demonstrate cytotoxic activity comparable to doxorubicin against cancer cell lines (COLO 205, SK-MEL-2, A549, JEG-3). In contrast, 1-(6-Bromopyridin-2-yl)indoline lacks direct cytotoxic data but shares a brominated aromatic system, which may influence DNA intercalation or kinase inhibition . Antimicrobial Indoline Derivatives: Sulfonamide-substituted indolines (e.g., compounds 6a-k in ) exhibit strong antibacterial and antifungal activities.
  • Functional Group Variations: (5-Bromoindolin-1-yl)(cyclopropyl)methanone (6): This compound () features a bromine on the indoline ring rather than the pyridine ring. 1'-Acetyl-6-bromospiro[indoline-3,4'-piperidin]-2-one: The spirocyclic structure here introduces conformational rigidity, which could enhance receptor binding selectivity compared to the more flexible 1-(6-Bromopyridin-2-yl)indoline .

Bromopyridinyl-Containing Derivatives

  • 2-Bromo-6-pyrrolidin-1-ylpyridine : This compound () shares the 6-bromopyridinyl core but replaces the indoline with a pyrrolidine group. The electron-donating pyrrolidine may increase solubility but reduce electrophilic reactivity compared to the indoline’s electron-rich system .
  • Pyridylcarbene Intermediates: Thermal decomposition of 7-bromo-3-methyl-triazolopyridine yields 1-(6-bromopyridin-2-yl)ethanol and ethanone ().

Data Tables

Table 1: Bioactivity Comparison of Indoline Derivatives

Compound Substituent Bioactivity (vs. Control) Reference
5-O-methylsulfonyl indoline Sulfonyl group Cytotoxic (≈ Doxorubicin)
6a-k (sulfonamide) Sulfonamide Antimicrobial (MIC < 10 µg/ml)
(5-Bromoindolin-1-yl)(cyclopropyl)methanone Bromoindoline + cyclopropane Autophagy inhibition (IC50 not reported)
1-(6-Bromopyridin-2-yl)indoline Bromopyridinyl Data not available

Table 2: Structural and Electronic Properties

Compound Key Feature Potential Application Reference
Indoline D205 Rhodanine groups Dye-sensitized solar cells
2-Bromo-6-pyrrolidin-1-ylpyridine Pyrrolidine substituent Ligand in catalysis
1-(6-Bromopyridin-2-yl)indoline Bromopyridinyl + indoline Pharmaceutical intermediate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.